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Compound of Interest

Compound Name: N-Formyl tranexamic acid

Cat. No.: B15293070 Get Quote

Technical Support Center: N-Formyl Tranexamic
Acid Extraction
This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) to address low recovery of N-Formyl tranexamic acid during extraction

procedures. The information is tailored for researchers, scientists, and drug development

professionals.

Frequently Asked Questions (FAQs)
Q1: What are the key chemical properties of N-Formyl tranexamic acid that influence its

extraction?

N-Formyl tranexamic acid (molecular formula: C9H15NO3, molecular weight: 185.22 g/mol )

is a derivative of tranexamic acid.[1] The formylation of the amino group removes its basicity,

making the molecule an acidic compound due to the carboxylic acid group. Its polarity is a

critical factor; like its parent compound, tranexamic acid, it is expected to be highly soluble in

aqueous solutions and less soluble in non-polar organic solvents.

Estimated Physicochemical Properties:
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Property
Estimated
Value/Characteristic

Impact on Extraction

pKa ~3 - 5 (for the carboxylic acid)

The pH of the aqueous sample

must be adjusted to below this

range to ensure the molecule

is in its neutral, less polar form,

which is more amenable to

extraction into an organic

solvent or retention on a non-

polar solid phase.

Solubility

High in polar solvents (e.g.,

water, methanol). Limited in

non-polar organic solvents.

Solvent selection for both

liquid-liquid and solid-phase

extraction is critical. A

moderately polar, water-

immiscible solvent is often

required for efficient liquid-

liquid extraction.

Q2: I am experiencing low recovery in my liquid-liquid extraction (LLE). What are the common

causes?

Low recovery in LLE can stem from several factors. The troubleshooting workflow below can

help identify the root cause.
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Potential Solutions

Low LLE Recovery

Is the aqueous phase pH
 at least 2 units below the estimated pKa (~3-5)?

Is the organic solvent appropriate?

Yes

Adjust pH with a suitable acid (e.g., HCl, formic acid)
 and re-extract.

No

Is an emulsion forming?

Yes

Select a more polar, water-immiscible solvent.
 Consider ethyl acetate, or a mixture like

 isopropanol:chloroform.

No

Is the solvent-to-sample ratio optimal?

No

Break emulsion by:
- Adding brine

- Centrifugation
- Gentle swirling instead of vigorous shaking

Are you performing multiple extractions?

Yes

Increase the organic solvent to aqueous sample ratio
 (e.g., from 2:1 to 5:1).

No

Recovery Improved

Yes

Perform 2-3 sequential extractions with fresh
 organic solvent and pool the organic phases.

No

Consult Further
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Low SPE Recovery

Was the sample pH adjusted to ~2 units
 below the estimated pKa?

Was the sorbent properly conditioned
 and equilibrated?

Yes

Adjust sample pH to be acidic.

No

Was the sample loaded at an appropriate
 flow rate?

Yes

Condition with methanol, then equilibrate with
 acidified water. Do not let the sorbent run dry.

No

Is the wash solvent too strong?

Yes

Decrease the flow rate during sample loading.

No

Is the elution solvent strong enough?

No, analyte is in the wash Yes

Use a weaker wash solvent (e.g., decrease
 the percentage of organic solvent).

Analyte in wash

Recovery Improved

Yes

Use a stronger elution solvent (e.g., increase
 organic content, add a modifier like ammonia).

No, analyte remains on column

Consult Further

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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